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1H-Indol-3-ol, 5,7-dichloro-2-[6-chloro-4-methyl-3-(sulfooxy)benzo[b]thien-2-yl]-, hydrogen sulfate (ester), disodium salt 1H-Indol-3-ol, 5,7-dichloro-2-[6-chloro-4-methyl-3-(sulfooxy)benzo[b]thien-2-yl]-, hydrogen sulfate (ester), disodium salt
Brand Name: Vulcanchem
CAS No.: 10241-20-0
VCID: VC20959387
InChI: InChI=1S/C17H10Cl3NO8S3.2Na/c1-6-2-7(18)5-11-12(6)16(29-32(25,26)27)17(30-11)14-15(28-31(22,23)24)9-3-8(19)4-10(20)13(9)21-14;;/h2-5,21H,1H3,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
SMILES: CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+]
Molecular Formula: C17H8Cl3NNa2O8S3
Molecular Weight: 602.8 g/mol

1H-Indol-3-ol, 5,7-dichloro-2-[6-chloro-4-methyl-3-(sulfooxy)benzo[b]thien-2-yl]-, hydrogen sulfate (ester), disodium salt

CAS No.: 10241-20-0

Cat. No.: VC20959387

Molecular Formula: C17H8Cl3NNa2O8S3

Molecular Weight: 602.8 g/mol

* For research use only. Not for human or veterinary use.

1H-Indol-3-ol, 5,7-dichloro-2-[6-chloro-4-methyl-3-(sulfooxy)benzo[b]thien-2-yl]-, hydrogen sulfate (ester), disodium salt - 10241-20-0

Specification

CAS No. 10241-20-0
Molecular Formula C17H8Cl3NNa2O8S3
Molecular Weight 602.8 g/mol
IUPAC Name disodium;[6-chloro-2-(5,7-dichloro-3-sulfonatooxy-1H-indol-2-yl)-4-methyl-1-benzothiophen-3-yl] sulfate
Standard InChI InChI=1S/C17H10Cl3NO8S3.2Na/c1-6-2-7(18)5-11-12(6)16(29-32(25,26)27)17(30-11)14-15(28-31(22,23)24)9-3-8(19)4-10(20)13(9)21-14;;/h2-5,21H,1H3,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
Standard InChI Key LLSDKKSSBUBKCC-UHFFFAOYSA-L
SMILES CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+]
Canonical SMILES CC1=CC(=CC2=C1C(=C(S2)C3=C(C4=C(N3)C(=CC(=C4)Cl)Cl)OS(=O)(=O)[O-])OS(=O)(=O)[O-])Cl.[Na+].[Na+]

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